2-(2-ethoxyphenyl)-5,6-dimethyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(2-ethoxyphenyl)-5,6-dimethyl-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C18H21NO3/c1-4-22-16-8-6-5-7-15(16)19-17(20)13-9-11(2)12(3)10-14(13)18(19)21/h5-8,13-14H,4,9-10H2,1-3H3
• InChI Key: IQWYXBOVYBMVQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C(=O)C3CC(=C(CC3C2=O)C)C
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

The compound “2-(2-ethoxyphenyl)-5,6-dimethyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione” is a complex organic molecule. It contains an isoindole group, which is a bicyclic compound consisting of a benzene ring fused to a pyrrole ring. The molecule also contains an ethoxy group attached to a phenyl ring, and two carbonyl groups attached to the isoindole ring, forming a dione. The presence of these functional groups suggests that this compound may have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. The isoindole ring system is a bicyclic structure, and the presence of the ethoxy group and the dione could add additional complexity. Detailed molecular structure analysis would require experimental techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The isoindole ring might participate in electrophilic aromatic substitution reactions, while the carbonyl groups in the dione could be involved in nucleophilic addition reactions. The ethoxy group might undergo reactions typical of ethers.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethoxy group might increase its solubility in organic solvents, while the dione could allow for hydrogen bonding. Detailed analysis of its physical and chemical properties would require experimental data.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action. If this compound is intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve exploring its synthesis, investigating its physical and chemical properties, and studying its potential applications. If this compound shows promising biological activity, it could be studied as a potential drug candidate.